Cas no 164648-44-6 (Benzenemethanamine, 4-amino-3,5-dibromo-)

• Product Name: Benzenemethanamine, 4-amino-3,5-dibromo-
• CAS No: 164648-44-6
• MF: C₇H₈Br₂N₂
• MW: 279.959819793701
• CID: 1344822
• PubChem ID: 18975985
• Update Time: 2025-04-20

Benzenemethanamine, 4-amino-3,5-dibromo- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-amino-3,5-dibromo-
• 164648-44-6
• 4-Amino-3,5-dibromobenzenemethanamine
• DTXSID301285438
• SCHEMBL8126726

• Inchi： 1S/C7H8Br2N2/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2H,3,10-11H2
• InChI Key： OWXPXVJCAUIIAO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CN)Br)N

Computed Properties

• Exact Mass: 277.90544
• Monoisotopic Mass: 277.90542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04